Benzamide, 5-chloro-N-(2-(diethylamino)ethyl)-4-((4,5-dihydro-2-thiazolyl)amino)-2-methoxy-

• CAS RN: 111049-32-2
• Molecular Formula: C17H25ClN4O2S
• Molecular Weight: 384.9 g/mol
• IUPAC Name: 5-chloro-N-[2-(diethylamino)ethyl]-4-(4,5-dihydro-1,3-thiazol-2-ylamino)-2-methoxybenzamide
• InChI: InChI=1S/C17H25ClN4O2S/c1-4-22(5-2)8-6-19-16(23)12-10-13(18)14(11-15(12)24-3)21-17-20-7-9-25-17/h10-11H,4-9H2,1-3H3,(H,19,23)(H,20,21)
• InChI Key: TZQRUFXWILDIJU-UHFFFAOYSA-N
• SMILES: CCN(CC)CCNC(=O)C1=CC(=C(C=C1OC)NC2=NCCS2)Cl
• synonyms: Benzamide, 5-chloro-N-(2-(diethylamino)ethyl)-4-((4,5-dihydro-2-thiazo lyl)amino)-2-methoxy-

Description

Benzamide, 5-chloro-N-(2-(diethylamino)ethyl)-4-((4,5-dihydro-2-thiazolyl)amino)-2-methoxy- is a chemical compound that has been widely used in scientific research. It is a member of the benzamide family of compounds, which are known for their diverse biological activities. Benzamide, 5-chloro-N-(2-(diethylamino)ethyl)-4-((4,5-dihydro-2-thiazolyl)amino)-2-methoxy- has been found to have a wide range of applications in various fields, including medicinal chemistry, drug discovery, and neuroscience.

Mechanism Of Action

The exact mechanism of action of benzamide, 5-chloro-N-(2-(diethylamino)ethyl)-4-((4,5-dihydro-2-thiazolyl)amino)-2-methoxy- is not fully understood. However, it is believed to act by modulating the activity of various neurotransmitters in the brain, including dopamine, serotonin, and norepinephrine. It may also interact with other molecular targets, such as ion channels and enzymes.

Biochemical And Physiological Effects

Benzamide, 5-chloro-N-(2-(diethylamino)ethyl)-4-((4,5-dihydro-2-thiazolyl)amino)-2-methoxy- has been found to have a wide range of biochemical and physiological effects. It has been shown to increase the levels of various neurotransmitters in the brain, including dopamine, serotonin, and norepinephrine. It also has been shown to have antioxidant and anti-inflammatory properties.

Advantages And Limitations For Lab Experiments

Benzamide, 5-chloro-N-(2-(diethylamino)ethyl)-4-((4,5-dihydro-2-thiazolyl)amino)-2-methoxy- has several advantages for lab experiments. It is relatively easy to synthesize and purify, and it has been extensively studied in various assays and animal models. However, it also has some limitations, including its limited solubility in aqueous solutions and its potential toxicity at high concentrations.

Future Directions

There are several future directions for research on benzamide, 5-chloro-N-(2-(diethylamino)ethyl)-4-((4,5-dihydro-2-thiazolyl)amino)-2-methoxy-. One area of focus is the development of more potent and selective analogs of the compound for use in various therapeutic applications. Another area of interest is the elucidation of the exact mechanism of action of the compound, which could lead to the development of more targeted therapies. Additionally, the use of benzamide, 5-chloro-N-(2-(diethylamino)ethyl)-4-((4,5-dihydro-2-thiazolyl)amino)-2-methoxy- in combination with other drugs or therapies is an area of potential future research.

Synthesis Methods

Benzamide, 5-chloro-N-(2-(diethylamino)ethyl)-4-((4,5-dihydro-2-thiazolyl)amino)-2-methoxy- can be synthesized using a variety of methods. One common method involves the reaction of 5-chloro-2-methoxybenzoic acid with diethylamine and 2-aminothiazole in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC). The resulting compound can be purified by recrystallization and characterized using spectroscopic techniques such as nuclear magnetic resonance (NMR) and mass spectrometry (MS).

Scientific Research Applications

Benzamide, 5-chloro-N-(2-(diethylamino)ethyl)-4-((4,5-dihydro-2-thiazolyl)amino)-2-methoxy- has been extensively studied for its potential therapeutic applications. It has been found to have antipsychotic, antidepressant, and anxiolytic activities, making it a promising candidate for the treatment of various mental disorders. It has also been shown to have anticancer properties, making it a potential chemotherapeutic agent.